5-Phenyl-2-pentanol mesylate

• Molecular Formula: C12H18O3S
• Molecular Weight: 242.34 g/mol
• IUPAC Name: 5-phenylpentan-2-yl methanesulfonate
• InChI: InChI=1S/C12H18O3S/c1-11(15-16(2,13)14)7-6-10-12-8-4-3-5-9-12/h3-5,8-9,11H,6-7,10H2,1-2H3
• InChI Key: XWGCUHKGFJCGQA-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCC1=CC=CC=C1)OS(=O)(=O)C

Description

5-Phenyl-2-pentanol mesylate is a useful research compound. Its molecular formula is C12H18O3S and its molecular weight is 242.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 5-phenyl-2-pentanol (482 g.; 2.94 moles) in tetrahydrofuran (2250 ml.) at 0° C. was added methanesulfonyl chloride (300 ml.) at such a rate that the internal temperature does not rise above 10° C. (total addition time 4.5 hours). After addition is complete, the reaction mixture was allowed to warm to room temperature and stirring was continued for an additional hour. The reaction mixture was filtered and the supernate concentrated to a light yellow oil (2800 g.) which was dissolved in chloroform (2 liters) and washed with water (4×1 liter), brine (1×1 liter), charcoal treated (50 g.), dried (MgSO4), filtered through diatomaceous earth and concentrated to a light orange oil (687 g., 95% yield). This material was suitable for use without further purification.

Synthesis routes and methods II

Procedure details